molecular formula C11H15ClN2O B8449151 N-(5-chloro-4-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide CAS No. 893566-37-5

N-(5-chloro-4-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide

Cat. No. B8449151
CAS RN: 893566-37-5
M. Wt: 226.70 g/mol
InChI Key: KFYVPJFJRDNAEG-UHFFFAOYSA-N
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Description

N-(5-chloro-4-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide is a useful research compound. Its molecular formula is C11H15ClN2O and its molecular weight is 226.70 g/mol. The purity is usually 95%.
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properties

CAS RN

893566-37-5

Product Name

N-(5-chloro-4-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide

Molecular Formula

C11H15ClN2O

Molecular Weight

226.70 g/mol

IUPAC Name

N-(5-chloro-4-methylpyridin-2-yl)-2,2-dimethylpropanamide

InChI

InChI=1S/C11H15ClN2O/c1-7-5-9(13-6-8(7)12)14-10(15)11(2,3)4/h5-6H,1-4H3,(H,13,14,15)

InChI Key

KFYVPJFJRDNAEG-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NC=C1Cl)NC(=O)C(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,2-Dimethyl-N-(4-methyl-pyridin-2-yl)-propionamide (42 g, 0.22 mol) from Step 1 was placed in a 3-neck 3 L flask fitted with an overhead stirrer. To this was added water (650 mL), then Na2HPO4 (78 g, 0.55 mol), followed by DCM (220 mL). The mixture was stirred and cooled in an ice-bath to 0° C., then chlorine gas was bubbled slowly through a sparge-frit. The reaction was monitored by TLC (EtOAc/hexanes 1/1), and found to be complete after 80 min. The reaction mixture was poured into a separatory funnel and extracted. The aqueous layer was re-extracted with DCM (2×100 mL). The combined layers were dried over Na2SO4 and concentrated to a crude solid product which was recrystallized from hexanes to yield the purified N-(5-chloro-4-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide (41 g, 0.18 mol). 1H NMR (CDCl3) δ 8.18 (s, 1 H), 8.12 (s, 1 H), 7.94 (br s, 1 H), 2.35 (s, 3H), 1.29 (s, 9H).
Quantity
42 g
Type
reactant
Reaction Step One
Name
Quantity
650 mL
Type
reactant
Reaction Step Two
[Compound]
Name
Na2HPO4
Quantity
78 g
Type
reactant
Reaction Step Three
Name
Quantity
220 mL
Type
reactant
Reaction Step Four

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